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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-2-ethylbenzene

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and experimental protocols related to 1-Bromo-2-
ethylbenzene. It is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry. This document summarizes key quantitative data in a

structured format, details experimental methodologies, and provides visualizations of reaction

pathways and workflows to facilitate a deeper understanding of this compound.

Chemical and Physical Properties
1-Bromo-2-ethylbenzene, also known as o-bromoethylbenzene, is a halogenated aromatic

hydrocarbon.[1][2] It is a clear, colorless to light yellow liquid at room temperature.[1][2][3][4]

This compound is characterized by a benzene ring substituted with a bromine atom and an

ethyl group at adjacent positions.[2] Due to the hydrophobic nature of the ethyl and phenyl

groups, it is only slightly soluble in water but shows good solubility in organic solvents like

hexane and ether.[2][3]

Quantitative Data Summary
The key physical and chemical properties of 1-Bromo-2-ethylbenzene are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₈H₉Br [1][4][5]

Molecular Weight 185.06 g/mol [1][5]

CAS Number 1973-22-4 [2][4]

Appearance
Clear colorless to light yellow

liquid
[1][3][4]

Boiling Point 199 °C (lit.) [5][6]

Melting Point -56 °C to -68 °C [4][5][6]

Density 1.338 g/mL at 25 °C (lit.) [5][6]

Refractive Index (n20/D) 1.549 (lit.) [4][5]

Flash Point 66.4 °C (171 °F) [4][5]

Vapor Pressure 0.471 mmHg at 25°C [4][5]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ether and hexane.

[2][3]

XLogP3 3.5 [1][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Bromo-2-
ethylbenzene.

Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass

spectrum for 1-Bromo-2-ethylbenzene, which can be used for its identification in complex

mixtures.[7] The exact mass is 183.98876 Da.[1][4]

Infrared Spectroscopy (IR): The NIST Chemistry WebBook also contains the IR spectrum of

1-Bromo-2-ethylbenzene, which shows characteristic absorption bands for the aromatic

ring and the C-Br bond.[8]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed NMR data is not

available in the provided search results, the structure of 1-Bromo-2-ethylbenzene suggests

a complex splitting pattern in the aromatic region of the ¹H NMR spectrum due to the ortho-

disubstitution, along with a quartet and a triplet for the ethyl group. ¹³C NMR would show six

distinct signals for the aromatic carbons and two for the ethyl group.

Synthesis and Reactivity
Synthesis
A common method for the synthesis of bromo-substituted ethylbenzenes is through the free-

radical bromination of ethylbenzene.[9] This reaction is typically initiated by light (hv) or heat

and involves the use of N-bromosuccinimide (NBS) or molecular bromine (Br₂).[10][11] The

reaction proceeds via a radical chain mechanism, where a bromine radical abstracts a

hydrogen atom from the ethyl group.[12] The benzylic position (the carbon atom adjacent to the

benzene ring) is preferentially halogenated due to the resonance stabilization of the resulting

benzylic radical intermediate.[11][12] This leads to the formation of (1-bromoethyl)benzene as

the major product.[9][11]

Another synthetic route involves the Wurtz-Fittig reaction, where bromobenzene and ethyl

bromide react with sodium metal in anhydrous ether to yield ethylbenzene.[13] While this

method is for preparing ethylbenzene, similar principles could be adapted for other alkylations.
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Synthesis of 1-Bromo-2-ethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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